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Compound of Interest

Compound Name: Dimethylthiocarbamic acid

CAS No.: 34816-95-0

Cat. No.: B1197814

Get Quote

Executive Summary
Dimethylthiocarbamic acid is a highly reactive, sulfur-containing organic compound that plays

a foundational role in modern synthetic chemistry and drug development. While the free acid

itself is inherently unstable, its stabilized derivatives—specifically its acyl chloride—are

indispensable reagents. This technical guide provides an in-depth analysis of the compound's

chemical nomenclature, physicochemical properties, and its pivotal mechanistic role in the

Newman-Kwart rearrangement for the synthesis of complex thiophenols.

Chemical Nomenclature and Identification
To ensure precise communication in drug development and chemical sourcing, it is critical to

distinguish between the free acid and its synthetic precursors.

Dimethylthiocarbamic acid is formally recognized by the IUPAC name dimethylcarbamothioic

S-acid[1]. Due to historical naming conventions, tautomerization, and varying salt forms, it is

associated with multiple CAS registry numbers, primarily 34816-95-0 and 42598-85-6[1].
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In practical laboratory settings, the free acid is rarely isolated because it rapidly decomposes

into carbonyl sulfide and dimethylamine under standard conditions[2]. Instead, researchers

utilize its stable, highly reactive acyl chloride counterpart: N,N-dimethylcarbamothioyl chloride

(CAS: 16420-13-6)[3]. This moisture-sensitive reagent serves as the primary electrophilic

vector for introducing the dimethylthiocarbamate moiety into target molecules[4].

Quantitative Data & Identifiers
Table 1: Dimethylthiocarbamic Acid Core Identifiers

Parameter Specification

IUPAC Name dimethylcarbamothioic S-acid

Primary CAS Number 34816-95-0

Alternate CAS Number 42598-85-6

Molecular Formula C₃H₇NOS

Molecular Weight 105.16 g/mol

| Topological Polar Surface Area | 21.3 Å² |

Table 2: Synthetic Precursor (Dimethylthiocarbamoyl Chloride)

Parameter Specification

IUPAC Name N,N-dimethylcarbamothioyl chloride

CAS Number 16420-13-6

Molecular Formula C₃H₆ClNS

Molecular Weight 123.61 g/mol

| Handling Precautions | Highly moisture-sensitive; requires anhydrous conditions |
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Mechanistic Role: The Newman-Kwart
Rearrangement
The most prominent application of dimethylthiocarbamate derivatives is the Newman-Kwart

rearrangement. This reaction converts phenols into thiophenols, a critical transformation for

synthesizing sulfur-containing active pharmaceutical ingredients (APIs).

Causality of the Rearrangement: The reaction is fundamentally driven by thermodynamics. The

starting material, an O-aryl dimethylthiocarbamate, contains a carbon-sulfur double bond

(C=S). When subjected to high thermal stress (typically 200–300 °C), the molecule undergoes

an intramolecular migration via a strained, four-membered cyclic transition state[2]. The driving

force is the formation of the S-aryl dimethylthiocarbamate, which features a carbon-oxygen

double bond (C=O). Because the C=O bond is significantly more thermodynamically stable

than the C=S bond, the rearrangement is irreversible under these thermal conditions[2].
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Figure 1: Mechanistic workflow of the Newman-Kwart rearrangement via

dimethylthiocarbamate.

Experimental Protocols: A Self-Validating Workflow
As a Senior Application Scientist, I recommend the following three-phase protocol for

synthesizing thiophenols. This workflow embeds self-validating checkpoints to ensure high
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fidelity and reproducibility.

Phase 1: O-Thiocarbamoylation of Phenols
Objective: Convert the phenolic -OH group to an O-aryl dimethylthiocarbamate.

Causality: Because free dimethylthiocarbamic acid is unstable[2], we utilize N,N-

dimethylcarbamothioyl chloride to directly install the thiocarbamate moiety[4].

Procedure:

Dissolve 1.0 eq of the phenol derivative in anhydrous DMF (0.5 M concentration) under an

inert argon atmosphere. Causality: Moisture must be strictly excluded to prevent the

hydrolysis of the acyl chloride.

Add 1.5 eq of DABCO (1,4-diazabicyclo[2.2.2]octane). Causality: DABCO serves a dual

purpose; it deprotonates the phenol and acts as a nucleophilic catalyst by forming a highly

reactive intermediate with the acyl chloride.

Dropwise add 1.2 eq of N,N-dimethylcarbamothioyl chloride dissolved in DMF at 0 °C.

Stir the reaction at room temperature for 2-4 hours.

Self-Validation: Monitor via TLC (Hexanes/EtOAc). The product will be strongly UV-active.

Confirm via ¹H NMR: look for the appearance of two distinct N-CH₃ singlets around 3.3–3.5

ppm, caused by restricted rotation around the C-N partial double bond.

Phase 2: Thermal Newman-Kwart Rearrangement
Objective: Isomerize the O-aryl dimethylthiocarbamate to the S-aryl dimethylthiocarbamate.

Procedure:

Dissolve the purified O-aryl thiocarbamate in diphenyl ether (0.2 M). Causality: Diphenyl

ether is chosen for its high boiling point (259 °C), allowing the reaction to reach the

required activation energy without solvent degradation.

Heat the mixture to 250–280 °C for 2–6 hours under argon.
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Self-Validation: Monitor the reaction via ¹H NMR of aliquots. Successful rearrangement is

indicated by an upfield shift of the N-CH₃ protons (merging into a single broad peak or

shifting to ~3.0 ppm) as the C=S bond converts to C=O, fundamentally altering the magnetic

anisotropy of the molecule.

Phase 3: Saponification to Thiophenol
Objective: Cleave the S-aryl thiocarbamate to yield the free thiophenol.

Procedure:

Dissolve the S-aryl thiocarbamate in a 1:1 mixture of THF and Methanol.

Add 5.0 eq of aqueous NaOH (2 M) and reflux for 4 hours. Causality: Strong alkaline

conditions and heat are required to hydrolyze the robust S-C(=O) bond.

Cool the mixture, acidify to pH 2 with 3M HCl, and extract with dichloromethane. Causality:

Acidification protonates the thiophenolate anion, rendering the free thiophenol soluble in

the organic phase for extraction.

Self-Validation: Perform an Ellman's reagent (DTNB) test on the organic extract. A rapid color

change to yellow confirms the presence of free sulfhydryl (-SH) groups.

Analytical Validation Parameters
To ensure the integrity of the synthesized compounds at each step, refer to the expected

spectroscopic signatures outlined below.

Table 3: Analytical Validation Parameters (NMR & MS)
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Intermediate ¹H NMR Signature (CDCl₃) Mass Spectrometry (ESI)

O-Aryl Thiocarbamate

Two distinct N-CH₃
singlets (~3.3 ppm and
~3.4 ppm) due to restricted
C-N rotation.

[M+H]⁺ corresponding to
Ar-O-C(=S)NMe₂

S-Aryl Thiocarbamate

Single broad N-CH₃ peak or

upfield shifted singlet (~3.0

ppm).

[M+H]⁺ (Isomeric mass

identical to O-Aryl)

| Free Thiophenol | Disappearance of N-CH₃ peaks; appearance of -SH proton (~3.5 ppm,

exchangeable). | [M-H]⁻ in ESI- corresponding to Ar-S⁻ |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Dimethylthiocarbamate | C3H7NOS | CID 181737 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. pittelkow.kiku.dk [pittelkow.kiku.dk]

3. Dimethylthiocarbamoyl chloride | C3H6ClNS | CID 27871 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. CAS 16420-13-6: Dimethylthiocarbamoyl chloride [cymitquimica.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/181737
https://pubchem.ncbi.nlm.nih.gov/compound/27871
https://pubs.acs.org/doi/10.1021/acs.joc.8b01468
https://www.benchchem.com/product/b1197814?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/dimethylthiocarbamate
http://www.pittelkow.kiku.dk/publications/70_benzylisk%20nkr/70_benzylic.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/27871
https://pubchem.ncbi.nlm.nih.gov/compound/27871
https://cymitquimica.com/cas/16420-13-6/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197814?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Dimethylthiocarbamic Acid: Chemical Identity,
Mechanistic Workflows, and Synthetic Applications]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1197814/docs#dimethylthiocarbamic-
acid-chemical-identity-mechanistic-workflows-and-synthetic-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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